1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine

• IUPAC Name: (3-fluorophenyl)-[4-[(4-methoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H21FN2O2/c1-24-18-7-5-15(6-8-18)14-21-9-11-22(12-10-21)19(23)16-3-2-4-17(20)13-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: CCHDVADNBVJEJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H21FN2O2
• DSSTOX Substance ID: DTXSID001158436
• Molecular Weight: 328.4 g/mol
• CAS RN: 355813-56-8

Description

1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine, also known as FMBP, is a compound that belongs to the class of piperazine derivatives. It is a potential drug candidate that has been studied for its therapeutic effects in various medical conditions.

Mechanism of Action

The exact mechanism of action of 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine is not fully understood. However, it has been suggested that 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine acts as a partial agonist at the 5-HT1A receptor and a dopamine D2 receptor antagonist. This dual mechanism of action may contribute to its anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects
1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine has been shown to modulate the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine has been shown to have a favorable safety profile in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine is its high selectivity for the 5-HT1A receptor and dopamine D2 receptor. This makes it a potential drug candidate with fewer side effects compared to other drugs that target multiple receptors. However, one limitation of 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine is its poor solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

Future research on 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine may focus on its potential therapeutic effects in other medical conditions such as Parkinson's disease and Alzheimer's disease. It may also be studied for its potential effects on cognitive function and memory. Further studies may also investigate the optimal dosing and administration of 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine to maximize its therapeutic effects. In addition, the development of more water-soluble derivatives of 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine may improve its bioavailability and pharmacokinetics.

Synthesis Methods

The synthesis of 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine involves the reaction of 1-(3-fluorobenzoyl)piperazine with 4-methoxybenzyl chloride in the presence of a base. The reaction takes place under reflux conditions in a suitable solvent such as dichloromethane or chloroform. The product is obtained in high yield after purification by column chromatography.

Scientific Research Applications

1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine has been studied for its potential therapeutic effects in various medical conditions such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. 1-(3-fluorobenzoyl)-4-(4-methoxybenzyl)piperazine has also been studied for its potential antipsychotic effects in the treatment of schizophrenia.